2-Tert-butyl 4-ethyl 5-amino-3-methylthiophene-2,4-dicarboxylate

• IUPAC Name: 2-O-tert-butyl 4-O-ethyl 5-amino-3-methylthiophene-2,4-dicarboxylate
• InChI: InChI=1S/C13H19NO4S/c1-6-17-11(15)8-7(2)9(19-10(8)14)12(16)18-13(3,4)5/h6,14H2,1-5H3
• InChI Key: BIYRGKXJVULHKF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1C)C(=O)OC(C)(C)C)N
• Molecular Formula: C13H19NO4S
• Molecular Weight: 285.36 g/mol

Description

“2-Tert-butyl 4-ethyl 5-amino-3-methylthiophene-2,4-dicarboxylate” is a chemical compound with the molecular formula C13H19NO4S. It has a molecular weight of 285.36 g/mol. The compound is also known by other names such as “2-O-tert-butyl 4-O-ethyl 5-amino-3-methylthiophene-2,4-dicarboxylate” and "2-(tert-Butyl) 4-ethyl 5-amino-3-methylthiophene-2,4-dicarboxylate".

Molecular Structure Analysis

The InChI code for the compound is 1S/C13H19NO4S/c1-6-17-11(15)8-7(2)9(19-10(8)14)12(16)18-13(3,4)5/h6,14H2,1-5H3. The canonical SMILES representation is CCOC(=O)C1=C(SC(=C1C)C(=O)OC(C)(C)C)N.

Physical And Chemical Properties Analysis

The compound is a powder at room temperature. Other physical and chemical properties like melting point, boiling point, vapor pressure, and density are not available in the current data.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques : Methods for synthesizing derivatives of thiophene, which include compounds similar to 2-tert-butyl 4-ethyl 5-amino-3-methylthiophene-2,4-dicarboxylate, have been explored. These methods often involve selective cyclization and are characterized by high selectivity controlled by factors such as lithium coordination and steric hindrance (Nishio et al., 2011).
• Chemical Characterization and Applications : Research has focused on the chemical characterization of thiophene derivatives, including their thermal, X-ray, and DFT analyses. This provides a deep understanding of their molecular and crystal structures, essential for various applications in scientific research (Çolak et al., 2021).

Applications in Materials Science

• Disperse Dyes for Polyester Fibers : Thiophene derivatives have been utilized in the synthesis of monoazo disperse dyes. These dyes display excellent properties for dyeing polyester fabrics, offering various shades with good fastness ratings (Iyun et al., 2015).

Pharmaceutical and Medicinal Chemistry

• Intermediate in Biologically Active Compounds : Some derivatives serve as intermediates in the synthesis of biologically active compounds, highlighting their importance in medicinal chemistry (Zhao et al., 2017).

Mechanism of Action

The mechanism of action for this compound is not specified in the available data.

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, not eating, drinking or smoking when using this product, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and more.